Cas no 2171644-61-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid
• CAS No: 2171644-61-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5950735
• PubChem ID: 165537579
• Update Time: 2025-05-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid
• EN300-1518300
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]-4-methylpentanoic acid
• 2171644-61-2

• Inchi： 1S/C27H34N2O6/c1-27(2,15-14-24(30)31)29-25(32)23(13-8-16-34-3)28-26(33)35-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,8,13-17H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： HWGFJBKYJXFQCD-UHFFFAOYSA-N
• SMILES： O(C(NC(CCCOC)C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid (CAS No. 2171644-61-2)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid, identified by its CAS number 2171644-61-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoren-9-ylmethyl moiety and a methoxypentanamido group suggests a high degree of functional complexity, which may contribute to its unique pharmacological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in drug design. The compound in question exhibits a sophisticated architecture that combines an amino acid derivative with a fluorene-based moiety, which is known for its stability and electronic properties. This combination has been explored in various contexts, particularly in the synthesis of protease inhibitors and kinase modulators, where such structural features often enhance binding affinity and selectivity.

The 5-methoxypentanamido segment of the molecule introduces a polar, hydrophilic region that could facilitate interactions with biological targets. This feature is particularly relevant in the context of drug design, where solubility and bioavailability are critical factors. Studies have demonstrated that modifications at this position can significantly influence the pharmacokinetic profile of small molecules, making it a key area of interest for medicinal chemists.

Moreover, the 4-methylpentanoic acid moiety contributes to the overall hydrophobicity of the compound, which may be advantageous for membrane permeability and cellular uptake. The balance between hydrophilic and hydrophobic regions is a cornerstone of modern drug design, as it ensures optimal interaction with biological targets while maintaining favorable pharmacokinetic properties.

In recent years, there has been growing interest in the use of fluorene derivatives as pharmacophores due to their favorable photophysical properties and stability. The fluoren-9-ylmethyl methoxycarbonyl (Fmoc) group, in particular, is widely employed in peptide synthesis and has been explored in various drug candidates. The incorporation of this group into the molecular framework of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid suggests potential applications in areas such as immunomodulation and anti-inflammatory therapy.

The compound's structure also suggests potential roles in enzyme inhibition. The presence of multiple functional groups, including amides and carboxylic acids, provides multiple sites for interaction with biological targets. For instance, amide bonds are known to be critical in enzyme-substrate interactions, making this compound a promising candidate for inhibiting proteases and other enzymes involved in disease pathways.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process in drug development. Modeling studies on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid have revealed potential binding modes with various enzymes and receptors. These insights have guided synthetic modifications aimed at improving potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, has been instrumental in achieving the desired molecular architecture. These methodologies not only enhance efficiency but also allow for greater flexibility in modifying the structure for optimal pharmacological activity.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamido-4-methylpentanoic acid represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential applications make it an attractive subject for future research. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.